Cas no 736931-58-1 (2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 736931-58-1
• MF: C₁₉H₁₉NO₆S
• MW: 389.42226433754
• CID: 5947628
• PubChem ID: 2417855
• Update Time: 2025-06-12

2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000049605-1
• 2-(2-methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• 736931-58-1
• SR-01000049605
• EN300-26588869
• Z24395942
• 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C19H19NO6S/c1-25-18-10-6-5-9-16(18)17(21)14-26-19(22)13-20-27(23,24)12-11-15-7-3-2-4-8-15/h2-12,20H,13-14H2,1H3/b12-11+
• InChI Key： RPIXATCSQPTHRT-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(C1C=CC=CC=1OC)=O)(=O)=O

Computed Properties

• Exact Mass: 389.09330850g/mol
• Monoisotopic Mass: 389.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

Professional Introduction to 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate (CAS No. 736931-58-1)

2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate, identified by its CAS number 736931-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure with both aromatic and sulfonamide functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate consists of a central acetoacetate moiety linked to a methoxy-substituted phenyl ring and a sulfonamide group attached to an allenyl chain. This architecture not only imparts distinct reactivity but also opens up diverse possibilities for further functionalization, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both the phenolic ether and sulfonamide functionalities suggests that this compound may exhibit inhibitory activity against various biological targets. Specifically, the sulfonamide moiety is known to be a key pharmacophore in many drugs targeting enzymes such as kinases and carbonic anhydrases, while the methoxyphenyl group can contribute to binding affinity through hydrophobic interactions and π-stacking effects.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their broad spectrum of biological activity. For instance, derivatives of sulfonamides have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate could potentially be explored for its ability to modulate these pathways, although further research is needed to fully elucidate its mechanism of action.

The allenyl chain in the structure of 736931-58-1 adds an additional layer of complexity, which may influence both its solubility and metabolic stability. Allenyl compounds are known for their unique electronic properties due to the presence of cumulenes, which can participate in π-conjugation and exhibit significant dipole moments. These characteristics could be exploited to enhance drug-like properties such as lipophilicity and cell membrane permeability.

In the context of drug discovery, the synthesis of novel intermediates like 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate is crucial for developing next-generation therapeutics. The ability to modify specific functional groups while maintaining overall structural integrity allows for rapid screening and optimization of lead compounds. Advances in synthetic methodologies have enabled more efficient access to complex molecules, thereby accelerating the drug development pipeline.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of pharmaceutical candidates. By leveraging computational tools, researchers can predict the binding modes of CAS No. 736931-58-1 with target proteins and assess its potential efficacy. Such virtual screening approaches complement traditional experimental methods and provide valuable insights into structure-activity relationships.

In conclusion, 736931-58-1, or more formally known as 2-(2-Methoxyphenyl)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play a critical role in addressing unmet medical needs across various therapeutic areas.